Cas no 13291-61-7 (trans-1,2-Cyclohexanediaminetetraacetic acid)

Trans-1,2-Cyclohexanediaminetetraacetic acid (CDTA) is a hexadentate chelating agent derived from EDTA, featuring a cyclohexane backbone that enhances its structural rigidity and metal-binding affinity. Its trans configuration ensures optimal coordination geometry for forming stable complexes with divalent and trivalent metal ions, particularly in alkaline conditions. CDTA exhibits superior resistance to oxidation and hydrolysis compared to EDTA, making it suitable for demanding applications in analytical chemistry, biochemistry, and industrial processes. Its high selectivity for heavy metals and lanthanides is valuable in separation techniques and wastewater treatment. The compound’s stability and low toxicity further support its use in pharmaceutical and environmental research.

trans-1,2-Cyclohexanediaminetetraacetic acid structure

13291-61-7 structure

Product Name:trans-1,2-Cyclohexanediaminetetraacetic acid

CAS No:13291-61-7

MF:C₁₄H₂₂N₂O₈

MW:346.3331

MDL:MFCD00066429

CID:49151

PubChem ID:2723845

Update Time:2025-06-07

trans-1,2-Cyclohexanediaminetetraacetic acid Chemical and Physical Properties

Names and Identifiers

- 2,2',2'',2'''-((1R,2R)-rel-Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid
- 1,2-Cyclohexylenedinitrilotetraacetic acid monohydrate
- CDTA monohydrate
- trans-1,2-diaminocyclohexane-N,N,N,*N-tetraacet
- trans-cyclohexane-1,2-dinitrilotetraacetic acid
- trans-1,2-Cyclohexanediaminetetraacetic acid monohydrate
- CyDTA
- TRANS-1,2-DIAMINOCYCLOHEXANE-
- 1 week
- 1,2-Cyclohexylenedinitrilotetraacetic acid
- TRANS-1,2-CYCLOHEXANEDIAMINETETRAACETIC ACID
- 1,2-Cyclohexanedinit
- 1,2-Cyclohexanedinitrilotetraacetic acid
- CDTA REAGENT
- CDTA TITRANT
- Cyclohexanecarboxaldehyde
- HEXAVER(R) TITRANT
- ortho-Diamino-trans-cyclohexane-N,N,N',N'-tetraacetic acid
- rel-2,2',2'',2'''-((1R,2R)-Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid
- trans-1,2-Cyclohexanediamine N,N,N',N'-tetraacet
- trans-1,2-Diaminocyclohexane-N
- trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid
- Trans-1,2-DiaMinocyclohexane-N,N,N,N-Tetraacetic Acid Monohydrate
- TRANS-CDTA
- Cyclohexanedinitrilotetraaceticaci
- CDTA
- trans-1,2-Cyclohexanediamine-N,N,N',N'-tetraacetic acid
- Chelaton 4
- 2,2',2'',2'''-((1R,2R)
- LABOTEST-BB LT00455844
- Complexon IV
- OCTA
- CGTA
- Komplexon IV
- 2,2',2'',2'''-(Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid
- o-Cyclohexanediaminetetraacetic acid
- CHEL 600
- 1,2-Diaminocyclohexanetetraacetic acid
- 1,2-Cyclohexanediaminetetraacetic acid
- (1,2-CYCLOHEXYLENEDINITRILO)TETRAACETIC ACID
- 1,2-Cyclohexylenediaminetetraacetic acid
- Cyclohexanediamine tetraacetic acid
- Glycine, N,N'-1,2-cyclohexanediylbis[N-(carboxymethyl)-
- 1,2
- FS-3809
- TRANS-(+/-)-N,N'-1,2-CYCLOHEXANEDIYLBIS(N-(CARBOXYMETHYL)GLYCINE)
- Glycine, N,N'-1,2-cyclohexanediylbis[N-(carboxymethyl)-, trans-
- 2,2',2'',2'''-((1R,2R)-Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid
- JD2BU42P20
- Glycine, N,N'-(1R,2R)-1,2-cyclohexanediylbis(N-(carboxymethyl)-, rel-
- TRANS-1,2-DIAMINOCYCLOHEXANE-N,N,N',N'- TETRAACETIC ACID MONOHYDRATE
- {[(1R,2R)-2-[BIS(CARBOXYMETHYL)AMINO]CYCLOHEXYL](CARBOXYMETHYL)AMINO}ACETIC ACID
- W-108304
- EINECS 236-308-9
- AC-2121
- NSC-529593
- AKOS016842497
- 2,2',2'',2'''-(1R, 2R)-rel-(Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid hydrate
- Q27281446
- 2-[[(1R,2R)-2-[bis(carboxymethyl)amino]cyclohexyl]-(carboxymethyl)amino]acetic acid
- PD157952
- C14H22N2O8
- CYCLOHEXANE-1,2-DIAMINE-N,N,N',N'-TETRAACETIC ACID, TRANS-
- Glycine, N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, rel-
- E79142
- Glycine, N,N'-1,2-cyclohexanediylbis(N-(carboxymethyl)-, trans-
- Cyclohexane-1,2-diaminetetraacetic acid, trans
- trans-cyclohexane-1,2-diamine-n,n,n',n'-tetraacetic acid
- SCHEMBL93743
- 13291-61-7
- Acetic acid, (1,2-cyclohexylenedinitrilo)tetra-, trans-
- UNII-JD2BU42P20
- CS-0145636
- NSC-7339
- DTXSID10889383
- trans-1,2-Diaminocyclohexane-N,N,N',N'-tetracetic acid monohydrate
- HY-45290
- trans-1,2-Cyclohexanediaminetetraacetic acid
- MDL： MFCD00066429
- Inchi： 1S/C14H22N2O8/c17-11(18)5-15(6-12(19)20)9-3-1-2-4-10(9)16(7-13(21)22)8-14(23)24/h9-10H,1-8H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
- InChI Key： FCKYPQBAHLOOJQ-UHFFFAOYSA-N
- SMILES： O([H])C(C([H])([H])N(C([H])([H])C(=O)O[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O

Computed Properties

Exact Mass: 346.13800
Monoisotopic Mass: 346.138
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 24
Rotatable Bond Count: 10
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -4.5
Topological Polar Surface Area: 156

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.48
Melting Point: 213-216 ºC
Boiling Point: 670.8 °C at 760 mmHg
Flash Point: 359.5 °C
Refractive Index: 1.595
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
PSA: 155.68000
LogP: -0.76000

trans-1,2-Cyclohexanediaminetetraacetic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315;H319
Warning Statement： P305;P351;P338
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26
FLUKA BRAND F CODES：9
Hazardous Material Identification：
Safety Term：S26
Risk Phrases：R36/37/38
Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

trans-1,2-Cyclohexanediaminetetraacetic acid Customs Data

HS CODE：29224995
Customs Data：

China Customs Code:
29224995

trans-1,2-Cyclohexanediaminetetraacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-45290-500mg	trans-1,2-Cyclohexanediaminetetraacetic acid	13291-61-7	≥97.0%	500mg	￥500	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-BC986-5g	trans-1,2-Cyclohexanediaminetetraacetic acid	13291-61-7	99%	5g	￥165.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-BC986-1g	trans-1,2-Cyclohexanediaminetetraacetic acid	13291-61-7	99%	1g	￥64.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C806771-1g	1,2-Cyclohexylenedinitrilotetraacetic acid	13291-61-7	99%	1g	￥56.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C806771-5g	1,2-Cyclohexylenedinitrilotetraacetic acid	13291-61-7	99%	5g	￥168.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C806771-25g	1,2-Cyclohexylenedinitrilotetraacetic acid	13291-61-7	99%	25g	￥458.00	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C806771-100g	1,2-Cyclohexylenedinitrilotetraacetic acid	13291-61-7	99%	100g	￥1,218.00	2022-10-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R73171-100g	2,2',2'',2'''-((1R,2R)-rel-Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid	13291-61-7		100g	¥1122.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R73171-5g	2,2',2'',2'''-((1R,2R)-rel-Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid	13291-61-7		5g	¥232.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R73171-25g	2,2',2'',2'''-((1R,2R)-rel-Cyclohexane-1,2-diylbis(azanetriyl))tetraacetic acid	13291-61-7		25g	¥332.0	2021-09-08

trans-1,2-Cyclohexanediaminetetraacetic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:13291-61-7)反式-1，2-环己二胺四乙酸

Order Number:LE2469640;LE4055

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:39

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